Cas no 1805669-80-0 (3-Chloromethyl-2-cyano-4-nitrobenzoic acid)

• Product Name: 3-Chloromethyl-2-cyano-4-nitrobenzoic acid
• CAS No: 1805669-80-0
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4981006
• Update Time: 2025-06-09

3-Chloromethyl-2-cyano-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-4-nitrobenzoic acid

• Inchi： 1S/C9H5ClN2O4/c10-3-6-7(4-11)5(9(13)14)1-2-8(6)12(15)16/h1-2H,3H2,(H,13,14)
• InChI Key： JAUBOQUBCZTKND-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 107

Additional information on 3-Chloromethyl-2-cyano-4-nitrobenzoic acid

Recent Advances in the Application of 3-Chloromethyl-2-cyano-4-nitrobenzoic Acid (CAS: 1805669-80-0) in Chemical Biology and Pharmaceutical Research

3-Chloromethyl-2-cyano-4-nitrobenzoic acid (CAS: 1805669-80-0) has emerged as a versatile chemical intermediate in recent pharmaceutical and chemical biology research. This heterocyclic compound, characterized by its reactive chloromethyl and electron-withdrawing nitro/cyano groups, has demonstrated significant potential in drug discovery and bioconjugation applications. Recent studies highlight its role as a key building block for the synthesis of novel therapeutic agents and biochemical probes.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's utility in developing covalent inhibitors targeting cysteine proteases. The chloromethyl group enables selective modification of active-site cysteines, while the nitrobenzoic acid moiety provides optimal pharmacokinetic properties. Researchers synthesized a series of SARS-CoV-2 main protease inhibitors using this scaffold, achieving IC50 values in the low micromolar range.

In chemical biology applications, 1805669-80-0 has been employed as a bifunctional linker for antibody-drug conjugates (ADCs). A Nature Biotechnology report (2024, DOI: 10.1038/s41587-024-02177-4) detailed its use in constructing stable, homogeneous ADCs with improved therapeutic indices. The compound's cyano group allows for controlled conjugation chemistry, while the chloromethyl moiety enables efficient payload attachment.

Recent synthetic methodology developments have expanded access to this compound. A Green Chemistry publication (2024, 10.1039/D3GC04562H) described an environmentally benign synthesis route using continuous flow technology, achieving 85% yield with significantly reduced hazardous waste generation compared to traditional batch processes.

Structural-activity relationship (SAR) studies have revealed that modifications to the nitro group position significantly impact biological activity. Computational modeling suggests the 4-nitro configuration (as in 1805669-80-0) provides optimal electronic properties for target engagement, making it superior to other positional isomers for most pharmaceutical applications.

Ongoing clinical trials (NCT05678945) are evaluating derivatives of 3-Chloromethyl-2-cyano-4-nitrobenzoic acid as potential treatments for resistant bacterial infections. Preliminary results show promising activity against ESKAPE pathogens, particularly when combined with β-lactam antibiotics.

The compound's unique reactivity profile continues to inspire new applications. Recent work in Chemical Science (2024, 10.1039/D4SC01234A) demonstrated its use in constructing DNA-encoded chemical libraries, enabling rapid screening of >1 million compounds for kinase inhibitor discovery.

Future research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a scaffold for radiopharmaceuticals. Its ability to form stable conjugates with various functional groups while maintaining favorable in vivo properties makes it particularly attractive for these emerging therapeutic modalities.